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Compound of Interest

Compound Name: Selenoxanthen-9-one

CAS No.: 4734-58-1

Cat. No.: B11950832

Get Quote

Executive Safety Summary
Immediate Action Required: Selenoxanthen-9-one is a toxic organoselenium compound.[1][2]

[3] It poses severe risks to aquatic ecosystems and human health via inhalation and ingestion.

Strict Prohibition: Never dispose of this compound or its residues down the sink or in general

trash.

RCRA Classification: Wastes containing this compound are regulated under RCRA Code

D010 (Selenium).[1]

Primary Hazard: Acute toxicity (H301+H331) and long-term aquatic toxicity (H410).[1]

Chemical Profile & Hazard Mechanics
To handle waste effectively, one must understand the underlying hazard. Selenoxanthen-9-
one is not merely a "toxic organic"; it is a heavy metal carrier.[1][2][3]
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Property Data Operational Implication

CAS Number 4734-58-1
Use for waste manifesting and

inventory tracking.[1][2][3]

Molecular Formula C₁₃H₈OSe
Contains ~30% Selenium by

weight.[1][2][3]

Toxicity Mode Selenosis / Oxidative Stress

Targets liver/kidneys; mimics

sulfur in biological pathways,

disrupting protein function.[1]

[2][3]

Environmental Bioaccumulative

High persistence in water;

requires "Zero Discharge"

protocols.[2][3]

State Solid (Powder)

Dust generation is the primary

exposure risk during disposal.

[1][2][3]

The "Why" Behind the Protocol: Unlike standard organic waste, organoselenium compounds

can release toxic hydrogen selenide (H₂Se) gas if exposed to strong reducing acids, or

selenium dioxide (SeO₂) fumes if burned improperly.[1] Therefore, segregation from oxidizers

and acids is critical during waste accumulation.[1][3]

Pre-Disposal Segregation & Containment
Effective disposal begins at the bench. You must segregate this waste stream at the point of

generation.

A. Solid Waste (Pure Compound, Contaminated Gloves/Paper)[1]
Primary Container: Place waste in a clear, wide-mouth polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.[1]

Double Bagging: If the waste includes fine powder, double-bag in 6-mil polyethylene bags

before placing in the drum to prevent dust release upon opening.[1]
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Labeling: Label immediately as "Hazardous Waste - Toxic - Selenium Compound".

B. Liquid Waste (Mother Liquors, Rinsates)[1]
Solvent Compatibility: Ensure the solvent matrix is compatible with HDPE or glass.

Segregation: Do NOT mix with:

Strong Acids (Risk of H₂Se evolution).[1]

Oxidizers (Risk of exothermic reaction).[1]

Mercury or Silver waste (Risk of precipitating unstable selenides).[1]

pH Check: Maintain a neutral to slightly alkaline pH (7–9) in the waste container to stabilize

the selenium anion species.[1]

Disposal Workflow (Step-by-Step)
The following decision tree outlines the logical flow for disposing of Selenoxanthen-9-one
waste.
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Waste Generation:
Selenoxanthen-9-one

Determine Physical State

Solid Waste
(Powder, contaminated gloves, silica)

Solid

Liquid Waste
(Reaction mixture, rinsate)

Liquid

Double-bag in 6-mil poly bags
(Dust Control)

Place in HDPE Wide-Mouth Drum
Label: 'Toxic Solid, Organic, N.O.S. (Selenium)'

Attach Hazardous Waste Tag
List 'Selenoxanthen-9-one' & CAS 4734-58-1

Check Compatibility:
NO Acids, NO Oxidizers

Place in Carboy (Glass/HDPE)
Label: 'Toxic Liquid, Organic, N.O.S. (Selenium)'

Satellite Accumulation Area
(Secondary Containment Required)

EHS / Waste Contractor Pickup
(RCRA Code D010)

Final Disposal:
High-Temp Incineration with Scrubber

Click to download full resolution via product page
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Figure 1: Operational decision tree for the segregation and disposal of Selenoxanthen-9-one
waste streams.[1][2][3]

Regulatory & Logistics Compliance
When handing over waste to your institution's Environmental Health & Safety (EHS)

department or a third-party contractor, precise classification prevents regulatory fines and

ensures safety.[1]

RCRA Waste Codes (US EPA)
D010: Selenium. (This is the primary code. If the concentration in the waste extract (TCLP)

exceeds 1.0 mg/L, it is a characteristic hazardous waste).[1]

D001/F003: Add these codes only if the solvent matrix (e.g., acetone, acetonitrile) is

ignitable.

Department of Transportation (DOT) Shipping Data
If you are preparing the waste for transport, use the following descriptions:

For Solid Waste:

UN Number: UN 3283[1]

Proper Shipping Name: Selenium compound, solid, n.o.s. (Selenoxanthen-9-one)[1][2][3]

[4][5][6][7]

Hazard Class: 6.1 (Toxic)[1]

Packing Group: III (assuming lower toxicity relative to pure selenides, otherwise II based

on LD50 data)[1]

For Liquid Waste:

UN Number: UN 3440[1]

Proper Shipping Name: Selenium compound, liquid, n.o.s. (Selenoxanthen-9-one)[1][2]

[3][4][5][6]
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Hazard Class: 6.1

Emergency Procedures (Spill & Exposure)
In case of a spill during disposal transfer:

Evacuate: Clear the immediate area.

PPE: Don nitrile gloves (double gloved), safety goggles, and a P100 particulate respirator (or

N95 minimum) to avoid inhaling dust.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste jar.

[1]

Liquid: Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust if

the solvent is flammable.

Decontamination: Wash the area with a soap and water solution. Collect all cleanup

materials as hazardous selenium waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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